N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H17N3O3S/c27-21(24-16-10-11-19-20(12-16)29-14-28-19)13-30-23-22(15-6-2-1-3-7-15)25-17-8-4-5-9-18(17)26-23/h1-12H,13-14H2,(H,24,27)
• InChI Key: YPCKADMIDJEVRT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NC4=CC=CC=C4N=C3C5=CC=CC=C5
• Molecular Formula: C23H17N3O3S
• Molecular Weight: 415.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide, also known as BQS, is a novel compound that has gained attention for its potential use in scientific research. BQS is a heterocyclic compound that contains benzodioxole and quinoxaline moieties in its structure. This compound has shown promising results in various research studies, making it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has been reported to have various biochemical and physiological effects. It has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has also been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has several advantages as a research tool. It is a relatively stable compound and can be easily synthesized. N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has also shown low toxicity in vitro and in vivo studies. However, N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has some limitations as a research tool. It is not readily available commercially, and its synthesis requires specialized skills and equipment.

Future Directions

N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has shown promising results in various research studies, and there is a need for further investigation to fully understand its potential applications. Some of the future directions for research on N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide include studying its effects on different types of cancer cells, investigating its potential as a treatment for neurodegenerative diseases, and exploring its use as an antioxidant and anti-inflammatory agent. Additionally, further studies are needed to determine the optimal dosage and administration of N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide for various applications.
In conclusion, N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide is a novel compound that has shown promising results in various research studies. Its potential applications in scientific research make it a subject of interest for many researchers. However, further investigation is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide involves the reaction of 1,3-benzodioxole-5-carboxylic acid with thionyl chloride to give 1,3-benzodioxole-5-carbonyl chloride. This intermediate is then reacted with 2-amino-3-phenylquinoxaline to give N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide. The synthesis of N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has been reported in the literature, and the compound has been synthesized using different methods.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has been extensively studied for its potential use in scientific research. It has been shown to exhibit potent antioxidant, anti-inflammatory, and anticancer activities. N-(1,3-benzodioxol-5-yl)-2-(3-phenylquinoxalin-2-yl)sulfanylacetamide has also been reported to have neuroprotective effects and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.